N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C24H30N2O5/c1-15-7-6-8-19(16(15)2)25-23(27)17-9-11-26(12-10-17)24(28)18-13-20(29-3)22(31-5)21(14-18)30-4/h6-8,13-14,17H,9-12H2,1-5H3,(H,25,27)
• InChI Key: VFOIROJQBMXROG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2CCN(CC2)C(=O)C3=CC(=C(C(=C3)OC)OC)OC)C
• Molecular Formula: C24H30N2O5
• Molecular Weight: 426.5 g/mol

Description

N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide is a synthetic organic compound that belongs to the class of piperidine carboxamides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Benzoyl Group: The benzoyl group can be introduced via an acylation reaction using 3,4,5-trimethoxybenzoic acid or its derivatives.

Formation of the Carboxamide Group: The carboxamide group can be formed through an amidation reaction using suitable amines and carboxylic acid derivatives.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions, such as:

Catalysts: Use of specific catalysts to enhance reaction rates.

Temperature and Pressure: Controlled temperature and pressure conditions to ensure high yield and purity.

Purification: Techniques such as recrystallization, chromatography, and distillation to purify the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Halogenating agents, nucleophiles, electrophiles, solvents like dichloromethane or ethanol.

Major Products

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing existing ones.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. These may include:

Binding to Receptors: The compound may bind to specific receptors, modulating their activity.

Enzyme Inhibition: It may inhibit the activity of certain enzymes, affecting biochemical pathways.

Signal Transduction: The compound may influence signal transduction pathways, leading to changes in cellular responses.

Comparison with Similar Compounds

N-(2,3-dimethylphenyl)-1-(3,4,5-trimethoxybenzoyl)piperidine-4-carboxamide can be compared with other similar compounds, such as:

N-(2,3-dimethylphenyl)-1-benzoylpiperidine-4-carboxamide: Lacks the trimethoxy groups, which may affect its chemical properties and applications.

N-(2,3-dimethylphenyl)-1-(3,4-dimethoxybenzoyl)piperidine-4-carboxamide: Contains fewer methoxy groups, potentially altering its reactivity and biological activity.